Cas no 2411325-61-4 ((2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide
• CAS No: 2411325-61-4
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 6243184
• PubChem ID: 146098059
• Update Time: 2025-11-01

(2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide
• 2411325-61-4
• (2E)-4-(dimethylamino)-N-[(5-methoxypyridin-3-yl)methyl]-N-methylbut-2-enamide
• (E)-4-(Dimethylamino)-N-[(5-methoxypyridin-3-yl)methyl]-N-methylbut-2-enamide
• EN300-26578726

• Inchi： 1S/C14H21N3O2/c1-16(2)7-5-6-14(18)17(3)11-12-8-13(19-4)10-15-9-12/h5-6,8-10H,7,11H2,1-4H3/b6-5+
• InChI Key： PPSVATKLNTUJDX-AATRIKPKSA-N
• SMILES： O(C)C1=CN=CC(=C1)CN(C)C(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.7Ų

Additional information on (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide (CAS No. 2411325-61-4)

(2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide, with the CAS number 2411325-61-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as amides, which are characterized by the presence of a carbonyl group bonded to a nitrogen atom. The unique structural features of this compound, including the dimethylamino and methoxypyridinyl moieties, contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide can be described as follows: it consists of a butenamide backbone with a dimethylamino substituent at the C-4 position and an N-methyl-N-(5-methoxypyridin-3-yl)methyl substituent at the C-3 position. The E configuration of the double bond in the butenamide moiety is crucial for its biological activity and stability.

Recent studies have highlighted the potential of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide has also demonstrated anti-inflammatory and antioxidant activities. These properties make it a potential candidate for the treatment of inflammatory disorders, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The compound's ability to reduce oxidative stress and inhibit pro-inflammatory cytokines has been validated in both in vitro and in vivo models.

The pharmacokinetic profile of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide is another critical aspect that has been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound's high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential to become a valuable addition to the arsenal of drugs used to treat neurodegenerative and inflammatory diseases.

The synthesis of (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide involves several well-established chemical reactions, including condensation, substitution, and reduction steps. The synthetic route is highly reproducible and scalable, making it feasible for large-scale production. This ensures that the compound can be manufactured consistently and cost-effectively for both research and commercial purposes.

In conclusion, (2E)-4-(dimethylamino)-N-(5-methoxypyridin-3-yl)methyl-N-methylbut-2-enamide (CAS No. 2411325-61-4) represents a promising candidate in the development of novel therapeutics for neurodegenerative and inflammatory diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a key molecule in ongoing research efforts aimed at improving patient outcomes and quality of life.